Cas no 2137649-40-0 (2-Cyclopentyl-4-[(2-methoxyethyl)amino]butan-1-ol)

• Product Name: 2-Cyclopentyl-4-[(2-methoxyethyl)amino]butan-1-ol
• CAS No: 2137649-40-0
• MF: C₁₂H₂₅NO₂
• MW: 215.332403898239
• CID: 6442564
• PubChem ID: 165468741
• Update Time: 2025-07-23

2-Cyclopentyl-4-[(2-methoxyethyl)amino]butan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-800814
• 2-cyclopentyl-4-[(2-methoxyethyl)amino]butan-1-ol
• 2137649-40-0
• 2-Cyclopentyl-4-[(2-methoxyethyl)amino]butan-1-ol

• Inchi： 1S/C12H25NO2/c1-15-9-8-13-7-6-12(10-14)11-4-2-3-5-11/h11-14H,2-10H2,1H3
• InChI Key： SRPJYERMZMGCHN-UHFFFAOYSA-N
• SMILES： OCC(CCNCCOC)C1CCCC1

Computed Properties

• Exact Mass: 215.188529040g/mol
• Monoisotopic Mass: 215.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.5Ų

Additional information on 2-Cyclopentyl-4-[(2-methoxyethyl)amino]butan-1-ol

Professional Introduction to 2-Cyclopentyl-4-[(2-methoxyethyl)amino]butan-1-ol (CAS No. 2137649-40-0)

2-Cyclopentyl-4-[(2-methoxyethyl)amino]butan-1-ol, a compound with the chemical identifier CAS No. 2137649-40-0, represents a significant advancement in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug development and molecular pharmacology. The structural motif of this molecule, featuring a cyclopentyl group linked to an amine-substituted butan-1-ol backbone, offers a unique scaffold that is conducive to diverse chemical modifications and biological interactions.

The synthesis of such complex organic molecules often involves meticulous planning and the application of cutting-edge synthetic methodologies. The presence of the 2-methoxyethyl amine moiety in the structure not only contributes to the compound's solubility and bioavailability but also opens up possibilities for further functionalization. This aspect is particularly relevant in the context of modern drug design, where targeted modifications can enhance pharmacological properties such as receptor binding affinity and metabolic stability.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage unique structural features to achieve superior pharmacological outcomes. The compound 2-Cyclopentyl-4-[(2-methoxyethyl)amino]butan-1-ol exemplifies this trend, as it embodies structural elements that are increasingly recognized for their potential in modulating biological pathways. Specifically, the cyclopentyl ring is known for its ability to enhance lipophilicity, while the amine and methoxyethyl groups can serve as critical sites for hydrogen bonding and polar interactions with biological targets.

The pharmacological profile of this compound has been explored in several preliminary studies, which have highlighted its potential as a lead molecule in the development of new drugs. Research indicates that derivatives of this compound may exhibit inhibitory activity against various enzymes and receptors implicated in inflammatory and neurological disorders. The versatility of its structural framework allows for the creation of analogs with tailored properties, making it an attractive candidate for further investigation.

One particularly intriguing aspect of 2-Cyclopentyl-4-[(2-methoxyethyl)amino]butan-1-ol is its potential role in modulating central nervous system (CNS) activity. The combination of lipophilic and polar functional groups suggests that this compound may be able to cross the blood-brain barrier, a critical requirement for many CNS therapeutics. Additionally, its amine functionality provides a site for interaction with neurotransmitter receptors, which could be exploited to develop novel treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

The synthesis and characterization of this compound have also contributed to advancements in synthetic chemistry techniques. The use of innovative catalytic methods and purification strategies has enabled researchers to produce high-purity samples suitable for detailed biological evaluation. These methodologies are not only relevant to this specific compound but also have broader implications for the synthesis of other complex organic molecules used in pharmaceutical research.

In conclusion, 2-Cyclopentyl-4-[(2-methoxyethyl)amino]butan-1-ol (CAS No. 2137649-40-0) represents a promising candidate for further pharmaceutical development. Its unique structural features, combined with preliminary evidence of its biological activity, make it an attractive molecule for medicinal chemists seeking to develop new therapeutic agents. As research continues to uncover new applications and synthetic strategies for this compound, it is likely to play an increasingly important role in the advancement of drug discovery and development.